Cas no 2763908-88-7 ((9H-fluoren-9-yl)methyl N-{3-[(4-hydroxyphenyl)formamido]propyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{3-[(4-hydroxyphenyl)formamido]propyl}carbamate
• CAS No: 2763908-88-7
• MF: C₂₅H₂₄N₂O₄
• MW: 416.469066619873
• CID: 5562424
• PubChem ID: 165998664
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl N-{3-[(4-hydroxyphenyl)formamido]propyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2763908-88-7
• EN300-37386573
• (9H-fluoren-9-yl)methyl N-{3-[(4-hydroxyphenyl)formamido]propyl}carbamate

• Inchi： 1S/C25H24N2O4/c28-18-12-10-17(11-13-18)24(29)26-14-5-15-27-25(30)31-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-13,23,28H,5,14-16H2,(H,26,29)(H,27,30)
• InChI Key： WGHJGZXKSKCYSH-UHFFFAOYSA-N
• SMILES： O(C(NCCCNC(C1C=CC(=CC=1)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 416.17360725g/mol
• Monoisotopic Mass: 416.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.7Ų

Additional information on (9H-fluoren-9-yl)methyl N-{3-[(4-hydroxyphenyl)formamido]propyl}carbamate

Research Briefing on (9H-fluoren-9-yl)methyl N-{3-[(4-hydroxyphenyl)formamido]propyl}carbamate (CAS: 2763908-88-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized carbamate derivatives, particularly (9H-fluoren-9-yl)methyl N-{3-[(4-hydroxyphenyl)formamido]propyl}carbamate (CAS: 2763908-88-7). This compound has emerged as a critical intermediate in peptide synthesis and drug development, owing to its unique structural properties and functional versatility. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, applications, and potential therapeutic implications.

The compound (9H-fluoren-9-yl)methyl N-{3-[(4-hydroxyphenyl)formamido]propyl}carbamate is a fluorenylmethyloxycarbonyl (Fmoc)-protected carbamate derivative, which plays a pivotal role in solid-phase peptide synthesis (SPPS). Recent studies have demonstrated its efficacy in facilitating the incorporation of hydroxyphenylformamido propyl groups into peptide chains, thereby enhancing the stability and bioavailability of synthetic peptides. The CAS number 2763908-88-7 has been widely referenced in patent filings and academic publications, underscoring its importance in the field.

One of the key research breakthroughs involves the optimization of synthetic routes for this compound. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that minimizes side reactions and improves purity. The researchers employed a combination of Fmoc-protection strategies and selective carbamate formation, achieving a yield of over 85%. This advancement is expected to streamline the production of peptide-based therapeutics, particularly those targeting neurodegenerative diseases and cancer.

In addition to its synthetic utility, (9H-fluoren-9-yl)methyl N-{3-[(4-hydroxyphenyl)formamido]propyl}carbamate has shown promise in drug delivery applications. A recent preclinical study investigated its use as a linker in antibody-drug conjugates (ADCs), where it demonstrated superior stability under physiological conditions compared to traditional maleimide-based linkers. The hydroxyphenyl moiety in the compound was found to enhance target specificity, reducing off-target effects in vivo. These findings were published in the journal Bioconjugate Chemistry in early 2024.

Further research has explored the compound's potential in prodrug design. Its ability to undergo enzymatic cleavage in specific biological environments makes it an attractive candidate for targeted drug release systems. A collaborative study between academic and industry researchers demonstrated its successful application in a novel prodrug platform for anti-inflammatory agents, with results showing a 40% reduction in systemic toxicity compared to conventional formulations.

Looking ahead, the compound's unique properties are being investigated for applications beyond peptide synthesis. Preliminary studies suggest potential utility in materials science, particularly in the development of smart biomaterials with responsive degradation profiles. The hydroxyphenyl group's photolabile characteristics are being explored for light-triggered drug release systems, opening new avenues for precision medicine applications.

In conclusion, (9H-fluoren-9-yl)methyl N-{3-[(4-hydroxyphenyl)formamido]propyl}carbamate (CAS: 2763908-88-7) represents a versatile and valuable tool in modern pharmaceutical research. Its applications span from fundamental peptide chemistry to advanced drug delivery systems, with ongoing research continuing to uncover new potential uses. The compound's significance is likely to grow as the demand for sophisticated synthetic methodologies and targeted therapies increases in the coming years.